Cas no 134541-09-6 (5-(2-Carboxyethyl)isoxazole-4-carboxylic acid)

• Product Name: 5-(2-Carboxyethyl)isoxazole-4-carboxylic acid
• CAS No: 134541-09-6
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 900217
• Update Time: 2023-08-02

5-(2-Carboxyethyl)isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanoicacid,4-carboxy-(9CI)
• 5-(2-Carboxyethyl)isoxazole-4-carboxylic acid

• Inchi： 1S/C7H7NO5/c9-6(10)2-1-5-4(7(11)12)3-8-13-5/h3H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： VBJJACJYAHECFJ-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Topological Polar Surface Area: 101